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Compound of Interest

Compound Name: BP Fluor 430 NHS ester

Cat. No.: B15556924

Essential Safety and Handling Guide for BP Fluor
430 NHS Ester

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with BP Fluor 430 NHS ester.
Adherence to these protocols is essential for ensuring personal safety and maintaining
experimental integrity. While a specific Safety Data Sheet (SDS) for BP Fluor 430 NHS ester
was not found, the following guidelines are based on best practices for handling similar
fluorescent dyes and N-hydroxysuccinimide (NHS) esters, which are known to be reactive and
potentially hazardous.

Compound Overview: BP Fluor 430 NHS Ester is a water-soluble, green-fluorescent dye
designed for labeling primary amines in proteins, amine-modified oligonucleotides, and other
molecules.[1][2][3] Its reactivity and fluorescent properties make it a valuable tool in various
applications, including flow cytometry and microscopy.[1][4] However, due to its reactive NHS
ester group, it requires careful handling to prevent exposure and ensure chemical stability.

Quantitative Data and Physical Properties
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Property Value Source
Molecular Formula C26H27F3N209S [1112]
Molecular Weight ~600.6 g/mol [1][2]
Excitation Maximum 430 nm [1][5]
Emission Maximum 539 nm [1][5]
Solubility Water, DMSO, DMF [1][5]
Storage Condition -20°C [1112]5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent inhalation, ingestion, or contact with
skin and eyes. The following equipment should be worn at all times when handling BP Fluor
430 NHS ester.[6]
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable. Double-gloving is
strongly recommended.[6][7]
Change gloves frequently or

immediately if contaminated.[6]

Body Protection

Laboratory coat or gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
is required to protect against

splashes.[6]

Eye & Face Protection

Safety goggles or face shield

Use safety goggles with side
shields to protect from
splashes.[7] A face shield
should be worn in conjunction
with goggles for maximum

protection.[6]

Respiratory Protection

N95 or N100 respirator

Essential when handling the
powder form to prevent
inhalation of dust or aerosols.
[6][71[8] All work with the solid
or concentrated solutions
should be performed in a

certified chemical fume hood.

[7]

Foot Protection

Closed-toe shoes

Required to prevent injuries

from spills or falling objects.[6]

Operational Plan: Step-by-Step Handling Protocol

Proper handling is critical for both user safety and maintaining the integrity of this moisture-

sensitive compound.[8][9]

Preparation and Reconstitution
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o Work Area Preparation: Conduct all work in a well-ventilated chemical fume hood.[6] Ensure
an eyewash station and safety shower are readily accessible.[6] Cover the work surface with
disposable plastic-backed absorbent paper.[10]

o Equilibration: Before opening, allow the vial of BP Fluor 430 NHS ester to warm to room
temperature. This prevents atmospheric moisture from condensing inside the vial, which can
hydrolyze and inactivate the NHS ester.[3][9]

o Reagent Preparation: Immediately before use, dissolve the required amount of the ester in a
dry, water-miscible organic solvent such as dimethylsulfoxide (DMSO) or dimethylformamide
(DMF).[8][9] Do not prepare stock solutions for long-term storage unless specified by the
manufacturer.[9]

o Buffer Selection: Avoid using buffers that contain primary amines, such as Tris or glycine, as
they will react with and quench the NHS ester.[9]

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of BP
Fluor 430 NHS ester.
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Workflow for Safe Handling of BP Fluor 430 NHS Ester.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance. Fluorescent dyes and their reagents should not be discharged into sewers or
waterways.[11]

Waste Segregation and Collection

e Unused or Expired Product: The original vial containing solid, unused product should be
securely closed and placed in a designated container for hazardous solid chemical waste.
[12]

o Concentrated Stock Solutions (in DMSO/DMF): Collect all concentrated organic solutions in
a sealed, clearly labeled container for hazardous organic waste. Never pour these solutions
down the drain.[9][12]

e Aqueous Solutions: Agueous waste from labeling reactions should be treated to hydrolyze
any remaining reactive NHS ester. This can be achieved by allowing the solution to stand at
room temperature for several hours.[12] Afterwards, collect it in a designated container for
agueous hazardous waste.

o Contaminated Solid Waste: All materials that have come into contact with the chemical,
including pipette tips, microfuge tubes, gloves, and absorbent paper, must be collected as
solid hazardous waste.[12]

Labeling and Storage

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name ("BP Fluor 430 NHS ester").[11][12] If it is a mixture, indicate all components.

o Storage: Store waste containers in a designated, secure satellite accumulation area with
secondary containment. Keep containers closed except when adding waste.[11]

Final Disposal

Arrange for the collection and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste collector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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